Cas no 127040-44-2 (1,2-Ethanediamine,N1,N1-diethyl-N2-11H-pyrido[3,2-a]carbazol-3-yl-, hydrochloride (1:2))

• Product Name: 1,2-Ethanediamine,N1,N1-diethyl-N2-11H-pyrido[3,2-a]carbazol-3-yl-, hydrochloride (1:2)
• CAS No: 127040-44-2
• MF: C₂₁H₂₆Cl₂N₄
• MW: 405.363942623138
• CID: 216457
• PubChem ID: 3080048
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-diethyl-N2-11H-pyrido[3,2-a]carbazol-3-yl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-diethyl-N2-11H-pyrido[3,2-a]carbazol-3-yl-, hydrochloride (1:2)
• N',N'-diethyl-N-(11H-pyrido[3,2-a]carbazol-3-yl)ethane-1,2-diamine,dihydrochloride
• DTXSID50155377
• 3-(beta-Diethylaminoethylamino)-11H-pyrido(3,2-a)carbazole dihydrochloride
• 1,2-Ethanediamine, N,N-diethyl-N'-11H-pyrido(3,2-a)carbazol-3-yl-, dihydrochloride
• 127040-44-2
• N,N-Diethyl-N'-11H-pyrido(3,2-a)carbazol-3-yl-1,2-ethanediamine dihydrochloride

• Inchi： 1S/C21H24N4.2ClH/c1-3-25(4-2)14-13-22-20-12-10-17-19(23-20)11-9-16-15-7-5-6-8-18(15)24-21(16)17;;/h5-12,24H,3-4,13-14H2,1-2H3,(H,22,23);2*1H
• InChI Key： SGXHARVEHTWTOG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C=CC=CC=2C2C=CC3=C(C=CC(=N3)NCCN(CC)CC)C1=2

Computed Properties

• Exact Mass: 403.14595
• Monoisotopic Mass: 404.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Boiling Point: 567.9°Cat760mmHg
• Flash Point: 297.2°C
• PSA: 41.05